Cas no 1261755-72-9 (6-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile)

• Product Name: 6-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile
• CAS No: 1261755-72-9
• MF: C₁₃H₄ClF₅N₂
• MW: 318.629279136658
• CID: 4913438
• Update Time: 2025-06-30

6-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C13H4ClF5N2/c14-7-2-1-5(6(21-7)3-4-20)8-9(15)11(17)13(19)12(18)10(8)16/h1-2H,3H2
• InChI Key： PHQAVLPGLWATHD-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(CC#N)=N1)C1C(=C(C(=C(C=1F)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: 3.6
• Topological Polar Surface Area: 36.7

Additional information on 6-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile

Introduction to 6-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile (CAS No. 1261755-72-9)

6-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile, with the CAS number 1261755-72-9, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated pyridine ring and a perfluorophenyl substituent, making it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 6-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile is defined by its molecular formula, C₁₄H₆ClF₅N₂. The presence of the chloro and perfluorophenyl groups imparts distinct electronic and steric properties to the molecule, which can influence its reactivity and biological activity. These properties make it an attractive scaffold for the design of new therapeutic agents.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their unique pharmacological properties. Fluorine atoms can significantly alter the lipophilicity, metabolic stability, and binding affinity of drug molecules. The perfluorophenyl group in 6-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile is particularly noteworthy for its ability to enhance these properties, making the compound a promising lead for further optimization.

The synthesis of 6-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile typically involves multistep reactions, including the formation of the pyridine ring, introduction of the chloro and perfluorophenyl substituents, and final functionalization to form the acetonitrile group. These synthetic routes are often optimized to improve yield and purity, ensuring that the compound can be produced efficiently for both research and commercial purposes.

In terms of biological activity, preliminary studies have shown that 6-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile exhibits potent inhibitory effects on specific enzymes and receptors. For example, it has been reported to act as a selective inhibitor of certain kinases, which are key targets in cancer therapy. Additionally, its ability to modulate G protein-coupled receptors (GPCRs) has been explored in the context of neurological disorders.

The pharmacokinetic profile of 6-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile is another area of active research. Studies have indicated that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential as a therapeutic agent. Its high lipophilicity allows it to cross biological membranes efficiently, while its metabolic stability ensures that it remains active in vivo for an extended period.

Clinical trials involving compounds with similar structural features have shown promising results in terms of safety and efficacy. For instance, a related fluorinated pyridine derivative has demonstrated significant antitumor activity in preclinical models of breast cancer. These findings suggest that 6-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile could have similar therapeutic potential if further optimized and tested in clinical settings.

In conclusion, 6-Chloro-3-(perfluorophenyl)pyridine-2-acetonitrile (CAS No. 1261755-72-9) represents an exciting opportunity for researchers and pharmaceutical companies alike. Its unique chemical structure and promising biological activity make it a valuable candidate for drug discovery programs targeting various diseases. Ongoing research will likely uncover additional applications and optimize its properties for clinical use.